Cas no 1518673-92-1 (2-Oxiranecarboxylic acid, 3-cyclohexyl-2,3-dimethyl-, methyl ester)

• Product Name: 2-Oxiranecarboxylic acid, 3-cyclohexyl-2,3-dimethyl-, methyl ester
• CAS No: 1518673-92-1
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 5272941
• Update Time: 2025-06-11

2-Oxiranecarboxylic acid, 3-cyclohexyl-2,3-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarboxylic acid, 3-cyclohexyl-2,3-dimethyl-, methyl ester

• Inchi： 1S/C12H20O3/c1-11(9-7-5-4-6-8-9)12(2,15-11)10(13)14-3/h9H,4-8H2,1-3H3
• InChI Key： ODUQUFFHYSBQIT-UHFFFAOYSA-N
• SMILES： O1C(C2CCCCC2)(C)C1(C)C(OC)=O

Additional information on 2-Oxiranecarboxylic acid, 3-cyclohexyl-2,3-dimethyl-, methyl ester

Recent Advances in the Study of 2-Oxiranecarboxylic acid, 3-cyclohexyl-2,3-dimethyl-, methyl ester (CAS: 1518673-92-1)

The compound 2-Oxiranecarboxylic acid, 3-cyclohexyl-2,3-dimethyl-, methyl ester (CAS: 1518673-92-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This epoxide derivative, characterized by its unique cyclohexyl and dimethyl substituents, has shown promising potential in various applications, including drug synthesis and bioactive molecule development. Recent studies have focused on its synthetic pathways, biological activities, and potential therapeutic uses, making it a compound of high interest for researchers in the field.

One of the key areas of investigation has been the compound's role as a building block in the synthesis of complex molecules. Researchers have explored its reactivity in ring-opening reactions, which are crucial for the development of novel pharmaceuticals. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 2-Oxiranecarboxylic acid, 3-cyclohexyl-2,3-dimethyl-, methyl ester can be effectively used to introduce functional groups into target molecules, thereby enhancing their bioactivity. The study highlighted the compound's stability and selectivity under various reaction conditions, making it a valuable tool for synthetic chemists.

In addition to its synthetic utility, recent research has also delved into the biological properties of this compound. Preliminary in vitro studies have shown that it exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. This finding, reported in a 2023 issue of Bioorganic & Medicinal Chemistry Letters, suggests potential applications in the development of anti-inflammatory agents. However, further in vivo studies are required to fully elucidate its mechanism of action and therapeutic potential.

The pharmacokinetic profile of 2-Oxiranecarboxylic acid, 3-cyclohexyl-2,3-dimethyl-, methyl ester has also been a subject of recent investigation. A study conducted by a team at the University of Cambridge (2023) utilized advanced mass spectrometry techniques to analyze the compound's metabolic stability and distribution in biological systems. The results indicated that the compound has a favorable half-life and bioavailability, which are critical parameters for its potential use as a drug candidate. These findings were further supported by molecular docking studies, which revealed interactions with key protein targets.

Despite these promising developments, challenges remain in the practical application of this compound. One of the primary concerns is the scalability of its synthesis. Current methods often involve multi-step processes with moderate yields, as noted in a recent review published in Chemical Reviews (2023). Researchers are actively exploring alternative synthetic routes, including biocatalytic approaches, to improve efficiency and reduce production costs. Additionally, the compound's potential toxicity and side effects need to be thoroughly evaluated in preclinical models.

Looking ahead, the future of 2-Oxiranecarboxylic acid, 3-cyclohexyl-2,3-dimethyl-, methyl ester in pharmaceutical research appears bright. Its versatility as a synthetic intermediate and its emerging biological activities position it as a compound with significant potential. Ongoing studies are expected to further refine its applications, particularly in the design of new therapeutic agents. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these findings into clinically relevant solutions.

In conclusion, the latest research on 2-Oxiranecarboxylic acid, 3-cyclohexyl-2,3-dimethyl-, methyl ester (CAS: 1518673-92-1) underscores its importance in chemical biology and drug development. While challenges such as synthetic scalability and safety profiling remain, the compound's unique properties and promising preliminary data make it a focal point for future investigations. As the field continues to evolve, this compound is likely to play a pivotal role in the discovery of next-generation pharmaceuticals.